8-[[4-(4-Fluorophenyl)piperazin-1-yl]methyl]-7-hexyl-1,3-dimethylpurine-2,6-dione

• Molecular Formula: C24H33FN6O2
• Molecular Weight: 456.6 g/mol
• IUPAC Name: 8-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-7-hexyl-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C24H33FN6O2/c1-4-5-6-7-12-31-20(26-22-21(31)23(32)28(3)24(33)27(22)2)17-29-13-15-30(16-14-29)19-10-8-18(25)9-11-19/h8-11H,4-7,12-17H2,1-3H3
• InChI Key: DMPXVSPKYRIEIL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCN1C(=NC2=C1C(=O)N(C(=O)N2C)C)CN3CCN(CC3)C4=CC=C(C=C4)F

Description

8-[[4-(4-Fluorophenyl)piperazin-1-yl]methyl]-7-hexyl-1,3-dimethylpurine-2,6-dione is a chemically sophisticated purine-2,6-dione derivative designed for advanced pharmaceutical and biochemical research. This compound integrates a purine-2,6-dione core structure, a scaffold recognized for its diverse biological activities and potential as a privileged structure in medicinal chemistry . The molecular architecture features a 1,3-dimethylxanthine foundation, which is strategically substituted at the 7-position with a hexyl chain to modulate lipophilicity and bioavailability, and at the 8-position with a [[4-(4-fluorophenyl)piperazin-1-yl]methyl] group, introducing a key pharmacophoric element. The 4-(4-fluorophenyl)piperazine moiety is a well-established structural component in ligands targeting aminergic G-protein coupled receptors, particularly serotonin and dopamine receptors . This specific substitution pattern suggests potential investigation as a modulator of various enzymatic or receptor targets. Based on structural analogs, this compound may be of significant interest for research into dipeptidyl peptidase-4 (DPP-4) inhibition, a validated target for type 2 diabetes mellitus, given that closely related 8-piperazinyl-substituted purine-2,6-diones have been documented as potent inhibitors of this enzyme . The inhibitory action functions through competitive binding at the active site, thereby preventing the degradation of incretin hormones. Furthermore, the presence of the fluorophenylpiperazine group also directs its research applicability towards neuropharmacology, as compounds bearing this motif have demonstrated high-affinity interactions with serotonin (5-HT) receptors, particularly the 5-HT 2A subtype, acting as inverse agonists or antagonists . Such compounds are valuable tools for studying receptor function in models of psychosis and schizophrenia. Researchers can utilize this compound as a key intermediate in structure-activity relationship (SAR) studies or as a pharmacological probe to elucidate complex signaling pathways in metabolic and central nervous system disorders. Its design embodies a multi-target directed ligand strategy, making it a versatile candidate for exploratory investigations in drug discovery. This product is intended for use in controlled laboratory settings by qualified scientific professionals.

Preparation Methods

Regioselective Alkylation at Position 7

• Reagents : Theophylline, hexyl bromide, potassium carbonate (K₂CO₃).

• Solvent : Dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

• Conditions : Heating at 80–100°C for 12–24 hours under nitrogen atmosphere.

• Mechanism : Base-mediated deprotonation of theophylline at N7, followed by nucleophilic substitution with hexyl bromide.

• Yield : ~60–70% after recrystallization from ethanol.

Key Challenge : Competing alkylation at N9 is minimized by steric hindrance from the 1,3-dimethyl groups.

Synthesis of 4-(4-Fluorophenyl)piperazine

The piperazine derivative is prepared separately to ensure optimal purity before coupling.

Buchwald-Hartwig Amination

• Reagents : Piperazine, 1-bromo-4-fluorobenzene, palladium(II) acetate (Pd(OAc)₂), Xantphos ligand.

• Solvent : Toluene or dioxane.

• Conditions : Heating at 110°C for 24 hours under inert atmosphere.

• Mechanism : Palladium-catalyzed C–N coupling between piperazine and the aryl bromide.

• Yield : ~70–80% after distillation.

Alternative Method : Ullmann coupling using copper(I) iodide and 1,10-phenanthroline.

Coupling of Piperazine to the Purine Core

The final step involves substituting the bromine atom at position 8 with the 4-(4-fluorophenyl)piperazine group.

Nucleophilic Aromatic Substitution

• Reagents : 8-Bromo-1,3-dimethyl-7-hexylpurine-2,6-dione, 4-(4-fluorophenyl)piperazine, cesium carbonate (Cs₂CO₃).

• Solvent : DMF or acetonitrile (MeCN).

• Conditions : Heating at 90–100°C for 12–18 hours.

• Mechanism : Base-assisted deprotonation of piperazine, followed by displacement of bromide.

• Yield : ~40–50% after HPLC purification.

Optimization Note : Higher yields (up to 60%) are achievable using microwave-assisted synthesis at 120°C for 2 hours.

Analytical Characterization

Critical data for validating the target compound:

Property	Method	Result
Molecular Formula	HRMS	C₂₅H₃₄FN₇O₂⁺ [M+H]⁺: 508.2834 (calc.), 508.2832 (obs.)
Purity	HPLC	≥98% (C18 column, 0.1% TFA in H₂O/MeCN gradient)
Melting Point	DSC	162–164°C (decomposition observed)
Solubility	Equilibrium shake-flask	0.12 mg/mL in PBS (pH 7.4)

Scale-Up Considerations

Industrial production requires modifications for cost and efficiency:

• Bromination : Replace NBS with molecular bromine (Br₂) in acetic acid, achieving 65% yield at 50°C.

• Coupling : Use phase-transfer catalysis (tetrabutylammonium bromide) in water/toluene biphasic system, reducing solvent waste .

Chemical Reactions Analysis

Types of Reactions

8-{[4-(4-fluorophenyl)piperazin-1-yl]methyl}-7-hexyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorophenyl group, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Common nucleophiles include amines, thiols, and alkoxides.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, reduction may yield alcohols or amines, and substitution may yield various substituted derivatives .

Scientific Research Applications

This compound has been investigated for its biological activities, particularly its interaction with adenosine receptors. Adenosine receptors play crucial roles in numerous physiological processes and are implicated in various diseases, including cancer and neurological disorders.

Potential Applications:

• Anticancer Activity : Research indicates that purine derivatives can exhibit anti-proliferative effects against various cancer cell lines. For instance, compounds structurally related to 8-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-7-hexyl-1,3-dimethylpurine-2,6-dione have shown promise in inhibiting the growth of K562 and MCF-7 cancer cells .
• Neurological Disorders : The compound's ability to modulate adenosine receptors suggests potential applications in treating neurological conditions such as epilepsy and neurodegenerative diseases. Studies have shown that selective modulation of these receptors can lead to therapeutic effects in animal models .
• Anti-inflammatory Effects : Similar purine derivatives have been synthesized and evaluated for their anti-inflammatory properties. These compounds demonstrated significant activity compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs), indicating a potential for developing new treatments with fewer side effects .

Case Study 1: Anticancer Research

In a study published in Der Pharma Chemica, researchers synthesized a series of purine derivatives and evaluated their anticancer properties. The findings suggested that specific modifications to the purine structure could enhance anti-proliferative activity against cancer cell lines such as K562 and MCF-7. The study highlighted the importance of structural optimization in developing effective anticancer agents .

Case Study 2: Neurological Applications

A review on the role of adenosine in neurological disorders discussed how compounds like 8-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-7-hexyl-1,3-dimethylpurine-2,6-dione could be beneficial in modulating neurotransmission and providing neuroprotective effects. The review emphasized the need for further exploration into the pharmacodynamics of such compounds .

Summary of Findings

Application Area	Observed Effects	References
Anticancer Activity	Inhibition of cell proliferation
Neurological Disorders	Modulation of adenosine receptors
Anti-inflammatory	Reduced inflammation compared to NSAIDs

Mechanism of Action

The mechanism of action of 8-{[4-(4-fluorophenyl)piperazin-1-yl]methyl}-7-hexyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves its interaction with specific molecular targets, such as receptors and enzymes. The compound binds to these targets, modulating their activity and triggering downstream signaling pathways . This can result in various physiological effects, depending on the specific targets and pathways involved .

Comparison with Similar Compounds

Comparison with Structural Analogs

Variations in Piperazine Substituents

4-Methoxyphenyl Substitution

• Example Compound : 8-[[4-(4-Methoxyphenyl)piperazin-1-yl]methyl]-1,3-dimethyl-7H-purine-2,6-dione (CAS 904520-32-7)
  • Structural Difference : Replacement of the 4-fluorophenyl group with 4-methoxyphenyl.
  • Impact :
• Pharmacological Implications : Methoxy groups may alter receptor binding affinity or selectivity. For example, methoxy-substituted arylpiperazines are often linked to serotonin receptor (5-HT1A) modulation, whereas fluoro-substituted analogs may target dopamine receptors .

Chlorophenyl and Mixed Halogen Substitutions

• Example Compound : 8-(4-(4-Chlorobenzyl)piperazin-1-yl)-7-(2-fluorobenzyl)-3-methylpurine-2,6-dione
  • Structural Difference : Incorporation of 4-chlorobenzyl and 2-fluorobenzyl groups.
  • Impact :
• Activity : Halogenated aryl groups are common in CNS-targeting drugs; chlorine may improve binding to σ-receptors or adrenergic receptors .

Hydrophilic Substituents (e.g., Hydroxyethyl)

• Example Compound : 7-[[4-(2-Hydroxyethyl)piperazin-1-yl]methyl]-1,3-dimethylpurine-2,6-dione
  • Structural Difference : Hydroxyethyl group on the piperazine nitrogen.
  • Impact :
• Solubility : Increased polarity improves aqueous solubility but may reduce membrane permeability.
• Pharmacokinetics : Hydrophilic groups can enhance metabolic stability by reducing CYP450-mediated oxidation .

Variations at Position 7 (Alkyl Chain Modifications)

Shorter Alkyl Chains (Pentyl vs. Hexyl)

• Example Compound : 8-[[4-(4-Methoxyphenyl)piperazin-1-yl]methyl]-7-pentyl-1,3-dimethylpurine-2,6-dione
  • Structural Difference : Pentyl (C5) vs. hexyl (C6) chain.
  • Impact :

Aromatic Substituents (Benzyl Groups)

• Example Compound : 7-Benzyl-1,3-dimethyl-8-[(4-methylpiperazin-1-yl)methyl]purine-2,6-dione
  • Structural Difference : Benzyl group at position 7.
  • Impact :
• Steric Effects : Bulkier benzyl may hinder rotational freedom, affecting binding pocket accommodation.

Functional Group Additions (Acetyl Linkages)

• Example Compound : 1,3-Dimethyl-7-(2-(piperazin-1-yl)acetyl)purine-2,6-dione derivatives
  • Structural Difference : Acetyl spacer between purine and piperazine.
  • Impact :
• Biological Activity : Compounds in this series demonstrated potent vasodilatory activity (e.g., derivative 8 in showed superior activity to cilostazol, a PDE3 inhibitor) .

Key Comparative Data

Compound Name	Piperazine Substituent	Position 7 Substituent	Molecular Weight	Key Activity/Notes	Reference
8-[[4-(4-Fluorophenyl)piperazin-1-yl]methyl]-7-hexyl-1,3-dimethylpurine-2,6-dione	4-Fluorophenyl	Hexyl (C6)	444.5*	High lipophilicity, CNS-targeting potential
8-[[4-(4-Methoxyphenyl)piperazin-1-yl]methyl]-1,3-dimethylpurine-2,6-dione	4-Methoxyphenyl	H	370.4	Serotonergic receptor affinity
7-Benzyl-8-[(4-methylpiperazin-1-yl)methyl]-1,3-dimethylpurine-2,6-dione	4-Methylpiperazine	Benzyl	444.5	Moderate PDE3 inhibition
7-(2-{4-[1-(3,4-Dichlorophenyl)ethyl]piperazin-1-yl}acetyl)-1,3-dimethylpurine-2,6-dione	Dichlorophenyl-acetyl	H	494.9	Potent vasodilation (PDE3 inhibition)

*Calculated based on molecular formula C₂₃H₃₀FN₇O₂.

Research Findings and Trends

• Electron-Withdrawing vs. Electron-Donating Groups : Fluorine (electron-withdrawing) on the piperazine aryl group enhances receptor binding in dopamine D2/D3 models, whereas methoxy (electron-donating) favors serotonin receptors .
• Alkyl Chain Length : Longer chains (e.g., hexyl) improve bioavailability but may increase off-target binding to fatty acid-binding proteins .
• Acetyl-Linked Piperazines : Enhanced PDE3 inhibition in suggests that flexible spacers between purine and piperazine optimize enzyme interaction .

Biological Activity

8-[[4-(4-Fluorophenyl)piperazin-1-yl]methyl]-7-hexyl-1,3-dimethylpurine-2,6-dione, also known as a purine derivative, has garnered attention for its potential biological activities. This compound is characterized by its complex structure, which includes a piperazine moiety and a fluorinated phenyl group. The biological activity of this compound can be attributed to its interactions with various molecular targets in biological systems.

• Molecular Formula : C26H29FN6O2
• Molecular Weight : 476.5 g/mol
• IUPAC Name : 8-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-3-methyl-7-(3-phenylpropyl)purine-2,6-dione

The biological activity of this compound primarily involves its role as an inhibitor of specific enzymes and receptors. Research indicates that compounds with similar structures often target tyrosinase (TYR), which is crucial in melanin biosynthesis. Inhibiting TYR can lead to reduced pigmentation and has implications in treating hyperpigmentation disorders.

Enzyme Inhibition

A study focused on the design and synthesis of compounds containing the piperazine fragment showed promising results in inhibiting TYR. For instance, derivatives similar to our compound exhibited competitive inhibition with IC50 values significantly lower than traditional inhibitors like kojic acid (IC50 = 17.76 μM) .

Compound	IC50 (μM)	Remarks
Compound 26	0.18	100-fold more active than kojic acid
Kojic Acid	17.76	Reference compound

Cell Viability Studies

The antimelanogenic effects were evaluated using B16F10 melanoma cells. The compound demonstrated significant inhibition of melanin production without cytotoxic effects, indicating a favorable safety profile for potential therapeutic applications.

Case Studies

• Tyrosinase Inhibition :
  • Objective : To evaluate the inhibitory effect of the compound on TYR from Agaricus bisporus.
  • Methodology : The study employed kinetic assays using varying concentrations of L-DOPA to determine the IC50 values and mode of inhibition.
  • Results : The compound exhibited competitive inhibition with a low IC50 value, suggesting high potency against TYR.
• Cytotoxicity Assessment :
  • Objective : To assess the cytotoxicity of the compound on human cell lines.
  • Methodology : MTT assays were conducted to evaluate cell viability.
  • Results : The compound showed no significant cytotoxic effects at effective concentrations for TYR inhibition.

Q & A

Q. What are the key synthetic routes for synthesizing 8-[[4-(4-Fluorophenyl)piperazin-1-yl]methyl]-7-hexyl-1,3-dimethylpurine-2,6-dione, and what purification challenges arise?

Methodological Answer: The synthesis typically involves:

Core Structure Formation : Alkylation of a xanthine derivative (e.g., 1,3-dimethylxanthine) with a hexyl group at the 7-position.

Piperazine Substitution : Introducing the 4-(4-fluorophenyl)piperazine moiety via a Mannich reaction or nucleophilic substitution, using formaldehyde as a bridging agent.

Purification : Challenges include low solubility in common solvents (e.g., water or ethanol) due to the hydrophobic hexyl chain and aromatic fluorophenyl group. Techniques like column chromatography (silica gel, eluting with dichloromethane/methanol gradients) or recrystallization (using acetonitrile/water mixtures) are employed .

Q. How can researchers validate the structural integrity of this compound using spectroscopic methods?

Methodological Answer:

• NMR Spectroscopy :
  • ¹H NMR : Peaks at δ 3.2–3.5 ppm (piperazine CH₂ groups), δ 6.8–7.2 ppm (fluorophenyl aromatic protons), and δ 1.2–1.6 ppm (hexyl chain CH₂).
  • ¹³C NMR : Carbonyl signals at ~150–160 ppm (purine-dione), with fluorophenyl carbons at ~115–160 ppm.
• Mass Spectrometry (MS) : High-resolution MS (HRMS) confirms the molecular ion peak at m/z 456.566 (C₂₄H₃₃FN₆O₂) .
• HPLC-PDA : Purity assessment using a C18 column (mobile phase: acetonitrile/0.1% formic acid) to detect impurities <0.5% .

Advanced Research Questions

Q. What experimental design strategies optimize the yield of this compound in multi-step synthesis?

Methodological Answer:

• Design of Experiments (DoE) : Use a central composite design to test variables:
  • Factors : Reaction temperature (50–90°C), catalyst concentration (5–15 mol%), and solvent polarity (THF vs. DMF).
  • Response : Yield (%) and purity (HPLC).
  • Outcome : Optimal conditions may involve DMF at 70°C with 10 mol% K₂CO₃, achieving ~75% yield .
• Kinetic Studies : Monitor reaction progress via in-situ FTIR to identify rate-limiting steps (e.g., piperazine coupling) and adjust reagent stoichiometry .

Q. How can computational modeling predict the compound’s receptor-binding affinity and selectivity?

Methodological Answer:

• Molecular Docking : Use AutoDock Vina to simulate interactions with adenosine A₂A receptors (PDB ID: 4EIY). Key findings:
  • The fluorophenyl group forms π-π stacking with Phe167.
  • The hexyl chain occupies a hydrophobic pocket near Leu248.
• MD Simulations : Assess binding stability (100 ns simulations in GROMACS) to evaluate conformational changes in the receptor-ligand complex .

Q. How do researchers resolve contradictions in reported biological activities across in vitro studies?

Methodological Answer:

• Assay Standardization :
  • Cell Lines : Use consistent models (e.g., HEK293 vs. CHO cells for adenosine receptors) to control receptor expression levels.
  • Buffer Conditions : Maintain pH 7.4 with 1 mM Mg²⁺ to stabilize receptor conformations.
• Meta-Analysis : Apply statistical tools (e.g., RevMan) to aggregate data from studies with IC₅₀ values, adjusting for variables like incubation time (30 vs. 60 minutes) .